Cas no 297148-34-6 (4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate)

• Product Name: 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• CAS No: 297148-34-6
• MF: C₁₈H₁₁F₃O₅
• MW: 364.272156000137
• CID: 6453187
• Update Time: 2025-06-09

4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-phenoxy-2-(trifluoromethyl)-

• Inchi： 1S/C18H11F3O5/c1-10(22)24-12-7-8-13-14(9-12)26-17(18(19,20)21)16(15(13)23)25-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： QEPFVXUNYCSNJC-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(OC(C)=O)=CC=C2C(=O)C=1OC1=CC=CC=C1

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 400.6±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate

Introduction to 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS No. 297148-34-6)

4-Oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate, with the CAS number 297148-34-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique chromene core and various functional groups. The presence of a trifluoromethyl group and a phenoxy substituent imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate is composed of a chromene ring with a ketone group at the 4-position, a phenoxy group at the 3-position, and a trifluoromethyl group at the 2-position. The acetate ester at the 7-position further enhances its solubility and reactivity. This combination of functional groups provides a versatile platform for chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The trifluoromethyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards these kinases.

In addition to its enzymatic inhibition properties, 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines. This makes it a promising candidate for treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic profile of 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate has been extensively studied to understand its behavior in biological systems. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be considered for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of 4-oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate. Results from these studies suggest that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to ensure its safety in human subjects.

In conclusion, 4-Oxo-3-phenoxy-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS No. 297148-34-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.